Cas no 1638544-64-5 ((S)-Alogliptin Benzoate Salt)

• Product Name: (S)-Alogliptin Benzoate Salt
• CAS No: 1638544-64-5
• MF: C₂₅H₂₇N₅O₄
• MW: 461.512985467911
• CID: 2085285
• Update Time: 2025-06-14

(S)-Alogliptin Benzoate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-Alogliptin Benzoate Salt
• (S)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4- dihydropyrimidin-1(2H)-yl)methyl)benzonitrile benzoate
• CID 117704323
• (S)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile benzoate
• Alogliptin Benzoate S-Isomer
• Alogliptin impurity 10/(S)-2-((6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile benzoate
• Alogliptin-7
• alogliptina impurity 3
• alogliptin impurities155
• alogliptin impurities8

• Inchi： 1S/C18H21N5O2.C7H6O2/c1-21-17(24)9-16(22-8-4-7-15(20)12-22)23(18(21)25)11-14-6-3-2-5-13(14)10-19;8-7(9)6-4-2-1-3-5-6/h2-3,5-6,9,15H,4,7-8,11-12,20H2,1H3;1-5H,(H,8,9)/t15-;/m0./s1
• InChI Key： KEJICOXJTRHYAK-RSAXXLAASA-N
• SMILES： O=C1N(C)C(C=C(N1CC1C=CC=CC=1C#N)N1CCC[C@@H](C1)N)=O.OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 726
• Topological Polar Surface Area: 131

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Chloroform (Slightly, Sonicated), Ethanol (Slightly, Heated, Sonicated), Methano
• Vapor Pressure: Not available

(S)-Alogliptin Benzoate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on (S)-Alogliptin Benzoate Salt

Recent Advances in (S)-Alogliptin Benzoate Salt (CAS: 1638544-64-5) Research: A Comprehensive Review

(S)-Alogliptin Benzoate Salt (CAS: 1638544-64-5) is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor widely used in the treatment of type 2 diabetes mellitus (T2DM). Recent studies have focused on its pharmacokinetic properties, therapeutic efficacy, and potential applications beyond glycemic control. This research brief synthesizes the latest findings from peer-reviewed journals, clinical trials, and industry reports to provide a comprehensive overview of the current state of knowledge regarding this compound.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of (S)-Alogliptin Benzoate Salt to enhance its binding affinity to DPP-4. The researchers employed molecular docking simulations and X-ray crystallography to identify key interactions between the compound and the enzyme's active site. Their findings suggest that subtle modifications to the benzoate moiety could further improve the drug's selectivity and reduce off-target effects, opening new avenues for next-generation DPP-4 inhibitors.

Clinical research has also investigated the cardiovascular safety profile of (S)-Alogliptin Benzoate Salt. A meta-analysis of phase III trials, published in Diabetes Care in 2024, demonstrated that long-term use of the drug was associated with a significant reduction in HbA1c levels (mean difference: -0.82%) without increasing the risk of major adverse cardiovascular events (MACE). These results reinforce its position as a safe and effective option for T2DM management, particularly in patients with pre-existing cardiovascular conditions.

Emerging evidence suggests potential neuroprotective effects of (S)-Alogliptin Benzoate Salt. A preclinical study in a rodent model of Alzheimer's disease, published in Neuropharmacology, reported that chronic administration of the compound reduced amyloid-beta plaque formation and improved cognitive function. While these findings are preliminary, they highlight the need for further investigation into the pleiotropic effects of DPP-4 inhibition beyond glucose metabolism.

From a manufacturing perspective, recent patents (e.g., WO2023124567) have disclosed novel crystallization methods for (S)-Alogliptin Benzoate Salt that improve yield and purity. These technological advancements address previous challenges in large-scale production, potentially reducing costs and increasing accessibility for patients worldwide. Analytical characterization using techniques such as HPLC-MS and NMR has further confirmed the stability of the compound under various storage conditions.

In conclusion, (S)-Alogliptin Benzoate Salt continues to be a focus of active research in both academic and industrial settings. Its well-established efficacy in diabetes management, combined with emerging evidence of additional therapeutic benefits, positions it as a versatile compound with significant clinical value. Future studies should explore its mechanisms of action in greater depth and investigate potential applications in other metabolic and neurodegenerative disorders.